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Compound of Interest

Compound Name: Tralkoxydim

Cat. No.: B8805380

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with
Tralkoxydim. The information is designed to address specific issues that may arise during
experimental procedures involving this herbicide.

Frequently Asked Questions (FAQSs)

Q1: What is the mode of action for Tralkoxydim?

Tralkoxydim is a selective, systemic herbicide belonging to the cyclohexanedione chemical
family.[1][2] Its primary mode of action is the inhibition of the enzyme Acetyl-CoA carboxylase
(ACCase).[1][2] ACCase is a critical enzyme in the biosynthesis of fatty acids, which are
essential components of plant cell membranes.[3] By inhibiting this enzyme, Tralkoxydim
disrupts lipid synthesis, leading to the cessation of growth and eventual death of susceptible
grass weeds.[2][4] Broadleaf plants are not affected because their ACCase enzyme has a
different structure that is not recognized by the herbicide.[2][4]

Q2: At what growth stage is Tralkoxydim most effective against target weeds?

Tralkoxydim is most effective when applied to actively growing young weeds.[1][5] For optimal
control of species like wild oats and annual ryegrass, application at the 2 to 4-leaf stage up to
early tillering is recommended.[1][5] Efficacy can be reduced if application is delayed and
weeds are larger or have begun tillering.[1][5]
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Q3: What are the signs of Tralkoxydim phytotoxicity on susceptible weeds?

Following a successful application of Tralkoxydim, susceptible weeds will typically show visible
symptoms within 7 to 10 days.[3] Initial signs include purpling and yellowing of the shoots,
followed by necrosis (tissue death).[3] Complete plant death usually occurs within 3 to 4 weeks.

[3]
Q4: Can Tralkoxydim be tank-mixed with other herbicides?

Yes, Tralkoxydim can be tank-mixed with certain broadleaf herbicides.[6] However,
antagonism can occur with some tank-mix partners, potentially reducing the efficacy of
Tralkoxydim on grass weeds.[7] For instance, studies have shown that thifensulfuron can
antagonize Tralkoxydim activity on green foxtail more than on wild oat.[7] It is crucial to
consult product labels and conduct small-scale compatibility tests before large-scale
applications.

Troubleshooting Guides

Problem 1: Reduced or no efficacy on target grass weeds.
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Possible Cause

Troubleshooting Steps

Weed Growth Stage

Weeds may have been too large or stressed at
the time of application. Tralkoxydim is most
effective on actively growing weeds at the 2-4
leaf stage.[1][5][7]

Herbicide Resistance

The weed population may have developed
resistance to Group A herbicides (ACCase
inhibitors) like Tralkoxydim.[1][5][8] This is more
likely in fields with a history of repeated use of

herbicides with the same mode of action.[1][9]

Application Rate

The application rate may have been too low for
the weed density or environmental conditions.
[10] Heavy infestations often require higher

labeled rates.[5]

Environmental Conditions

Dry soil conditions, drought, or extreme
temperatures can reduce herbicide uptake and
translocation.[1][3][11] Application during low
light or in the late afternoon may improve
efficacy as the active ingredient can be

degraded by sunlight.[3]

Water Quality

Hard water or alkaline water can reduce the

efficacy of Tralkoxydim.[3]

Tank Mix Antagonism

If tank-mixed with another herbicide,
antagonism may have occurred, reducing

Tralkoxydim's effectiveness.[7]

Problem 2: Crop injury observed after Tralkoxydim application.
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Possible Cause Troubleshooting Steps

Application to crops under stress from factors

like severe frost, drought, waterlogging, low soll
Crop Stress - ] )

fertility, or disease can lead to yellowing or

growth retardation.[1][3][5]

Applying Tralkoxydim to crops with fewer than 2
Crop Growth Stage ) ] o
true leaves can increase the risk of injury.[1][5]

Double spraying or overlapping application
Application Overlap swaths can result in localized over-application

and subsequent crop damage.[1][5]

Incorrect adjuvant use or rates can increase
Adjuvant Selection/Rate crop sensitivity. Always follow the label

recommendations for adjuvants.[6]

Data Presentation: Tralkoxydim Application Rates
for Heavy Weed Infestations

The following table summarizes recommended application rates for Tralkoxydim under
conditions of heavy weed infestation, based on product labels for a 400 g/kg WG formulation.
Rates may need to be adjusted based on local conditions and specific product labels.
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Weed Growth Application Rate .
Target Weed(s) Critical Notes
Stage (g/ha)
Growing actively up to This is the preferred
Wild Oats early tillering (Max 2 380¢ rate for dense wild oat
tillers) populations.[5]

Do not apply to tillered

] ] ryegrass. Higher rates
Growing actively at 2-
Annual Ryegrass o 380 -500 g may be needed for
4 leaf (pre-tillering) )
more reliable control.

[1]5]

Recommended when

Wild Oats & Annual Growing actively up to )
i o wild oats are the
Ryegrass (Mixed early tillering (Max 2 3804¢ ) ]
) ) predominant species.
Infestation) tillers)
[5]
Higher rates may
) ) ) provide more reliable
Annual Phalaris Growing actively at 2-
) o 380-500¢g results. Do not apply
(Suppression) 4 |eaf (pre-tillering)

to tillered annual
phalaris.[1][5]

Note: The addition of a recommended adjuvant, such as Supercharge at 1 L per 100 L of spray
solution, may improve weed control, especially under dry conditions.[1]

Experimental Protocols
Protocol 1: Determining Dose-Response Curves for Tralkoxydim on a Target Weed Species

Objective: To determine the effective dose (ED) of Tralkoxydim required to achieve 50%
(ED50) and 90% (ED90) growth inhibition of a specific grass weed species.

Methodology:

e Plant Propagation: Grow the target weed species from seed in pots containing a
standardized soil mix in a controlled environment (greenhouse or growth chamber).
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» Experimental Design: Employ a completely randomized design with at least 6-8
Tralkoxydim rates (including a zero-dose control) and a sufficient number of replicates (e.g.,
5-10 pots per treatment).

» Herbicide Application: Apply Tralkoxydim at the 3-4 leaf stage of the weeds. Use a
laboratory-grade sprayer calibrated to deliver a precise volume of spray solution.

o Data Collection: At a set time point after application (e.g., 21 days), harvest the above-
ground biomass of the weeds. Dry the biomass in an oven at a specified temperature (e.g.,
70°C) until a constant weight is achieved.

o Data Analysis: Calculate the percent growth inhibition for each treatment relative to the
untreated control. Use a non-linear regression model (e.g., log-logistic) to fit the dose-
response data and determine the ED50 and ED90 values.

Protocol 2: Assessing Potential Tralkoxydim Resistance in a Weed Population
Objective: To screen a weed population for resistance to Tralkoxydim.
Methodology:

» Seed Collection: Collect mature seeds from the suspected resistant weed population in the
field. Also, collect seeds from a known susceptible population of the same species to serve
as a control.

e Seed Germination and Plant Growth: Germinate the seeds and grow the plants to the 3-4
leaf stage under controlled conditions.

» Whole-Plant Bioassay: Treat plants from both the suspected resistant and known susceptible
populations with a discriminating dose of Tralkoxydim. This dose should be sufficient to Kill
100% of the susceptible population. Include an untreated control for both populations.

» Resistance Assessment: After a specified period (e.g., 21 days), visually assess the survival
rate of the plants in each treatment group. Survival of individuals in the suspected resistant
population treated with the discriminating dose indicates the presence of resistance.
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o Confirmation (Optional): To confirm resistance and determine the level of resistance, conduct
a dose-response experiment as described in Protocol 1 for both the suspected resistant and
susceptible populations. The resistance factor (RF) can be calculated as the ratio of the
ED50 of the resistant population to the ED50 of the susceptible population.

Visualizations

Tralkoxydim Mode of Action Pathway

Plant Cell

+ CO2 Fatty Acid Synthase
Acetyl-CoA ACCase Enzyme Malonyl-CoA Fatty Acids Cell Membranes Plant Growth

Click to download full resolution via product page

Caption: Tralkoxydim inhibits the ACCase enzyme, blocking fatty acid synthesis.
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Experimental Workflow for Herbicide Resistance Screening

Collect Seeds:
Suspected Resistant & Known Susceptible Populations

:

Grow Plants to 3-4 Leaf Stage

:

Apply Discriminating Dose of Tralkoxydim

:

Assess Survival After 21 Days

Supvival in .
No Survival

Resistance Confirmed Population is Susceptible

Click to download full resolution via product page

Caption: Workflow for screening weed populations for Tralkoxydim resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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